[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)

• IUPAC Name: dichloroiron;2-diphenylphosphanylethyl(diphenyl)phosphane
• InChI: InChI=1S/C26H24P2.2ClH.Fe/c1-5-13-23(14-6-1)27(24-15-7-2-8-16-24)21-22-28(25-17-9-3-10-18-25)26-19-11-4-12-20-26;;;/h1-20H,21-22H2;2*1H;/q;;;+2/p-2
• InChI Key: ZXTCSIQSHINKKY-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C(C=C1)P(CCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.Cl[Fe]Cl
• Molecular Formula: C26H24Cl2FeP2
• DSSTOX Substance ID: DTXSID70449048
• Molecular Weight: 525.2 g/mol
• CAS RN: 41536-18-9

Description

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is a coordination compound made up of two diphenylphosphinoethyl ligands and a central iron atom. It is a commonly used bidentate ligand in coordination chemistry. It is involved in the metal-catalyzed allylic alkylation and decarboxylation of allylic esters.

Synthesis Analysis

The preparation of dppe is by the alkylation of NaPPh2. The reaction is as follows:

Molecular Structure Analysis

The molecular formula of “[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is $[(C6H5)2PCH2CH2P(C6H5)2]FeCl2$[(C6H5)2PCH2CH2P(C6H5)2]FeCl2. Its molecular weight is 525.17 g/mol.

Chemical Reactions Analysis

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is involved in various reactions. For instance, it is used in Kumada catalyst-transfer polycondensation, oxidation of carboranyl phosphine ligands, synthesis of nickel-iron dithiolato hydrides, Ullmann reactions - homocoupling reactions, and as a co-catalyst for hydroformylation of alcohols for the synthesis of quaternary carbon centers.

Physical And Chemical Properties Analysis

“[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” is a solid with a melting point of 263-265 °C (lit.).

Scientific Research Applications

Metal-Catalyzed Allylic Alkylation

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Decarboxylation of Allylic Esters

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1,3-Diene Synthesis

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Cycloaddition Reactions

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Carbonylation Reactions

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Radical Polymerization of Methacrylates

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Asymmetric Allylic Alkylations

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Hydroformylation of Dihydromyrcenol and Epoxides

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Mechanism of Action

Target of Action

It’s known that this compound is used in coordination chemistry to prepare metal complexes .

Mode of Action

It’s known to be involved in metal-catalyzed reactions .

Biochemical Pathways

The compound is involved in various reactions such as allylic alkylation, decarboxylation of allylic esters, 1,3-diene synthesis, cycloaddition reactions, and carbonylation reactions

Result of Action

The result of the action of [1,2-Bis(diphenyphosphino)ethane]dichloroiron(II) depends on the specific reaction it is involved in. For instance, in allylic alkylation, it can help in the formation of new carbon-carbon bonds .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs are the respiratory system.

Future Directions

As a commonly used bidentate ligand in coordination chemistry, “[1,2-Bis(diphenyphosphino)ethane]dichloroiron(II)” has potential applications in various fields. Its use in Kumada catalyst-transfer polycondensation, oxidation of carboranyl phosphine ligands, synthesis of nickel-iron dithiolato hydrides, Ullmann reactions - homocoupling reactions, and as a co-catalyst for hydroformylation of alcohols for the synthesis of quaternary carbon centers suggests that it could be further explored in these areas.